Cas no 66086-99-5 ( )

  structure
  structure
Product Name: 
CAS No:66086-99-5
MF:C42H50N4O5
MW:690.87021112442
CID:963251
PubChem ID:5477055
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-DEMETHYLCONODURAMINE B640243K425
    • Gabunamine
    • NSC-288652
    • 66086-99-5
    • NSC288652
    •  
    • Inchi: 1S/C42H50N4O5/c1-6-23-14-22-19-42(41(48)51-5)38-26(12-13-46(21-22)39(23)42)28-16-29(35(49-3)18-33(28)45-38)30-15-27-24(7-2)20-43-34(36(27)40(47)50-4)17-31-25-10-8-9-11-32(25)44-37(30)31/h7-11,16,18,22-23,27,30,34,36,39,43-45H,6,12-15,17,19-21H2,1-5H3/b24-7-/t22-,23-,27-,30+,34+,36?,39-,42+/m0/s1
    • InChI Key: PIUQMWWFBLVDEE-WNZMBYOVSA-N
    • SMILES: CC[C@@H]1[C@@H]2N3CCC4C5C(=CC(=C([C@@H]6C7NC8C(C=7C[C@H]7NC/C(/[C@@H](C7C(OC)=O)C6)=C/C)=CC=CC=8)C=5)OC)NC=4[C@]2(C(OC)=O)C[C@@H](C3)C1

Computed Properties

  • Exact Mass: 690.378
  • Monoisotopic Mass: 690.378
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 7
  • Complexity: 1370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 109A^2
  • XLogP3: 4.522

Experimental Properties

  • Density: 1.32
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.677
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